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A detailed comparative study of the nuclear structure of Samarium-152 (°2Sm) and
Gadolinium-154 (*>4Gd) reveals intriguing similarities and subtle differences in their vibrational
band structures. Both nuclei, having 88 and 90 neutrons respectively, are located in a
transitional region between spherical and well-deformed shapes, making them excellent
laboratories for testing nuclear models. This guide provides an objective comparison of their
vibrational properties, supported by experimental data, to aid researchers and scientists in the
field of nuclear physics and drug development.

Introduction to Vibrational Bands in Deformed
Nuclei

In deformed even-even nuclei, collective excitations can give rise to vibrational bands built
upon the ground state. The most prominent of these are the beta (3) and gamma (y) vibrational
bands. The B-vibrational band corresponds to oscillations in the nuclear deformation along the
symmetry axis, while the y-vibrational band involves oscillations that break the axial symmetry.
These bands are characterized by a series of energy levels with specific spin and parity (Jm)
sequences. The study of the properties of these bands, such as their energy levels and the
electromagnetic transition probabilities between them, provides crucial insights into the
underlying nuclear structure.

A significant point of discussion for both *>2Sm and 1>*Gd is the nature of the first excited 0+
state (0*2). While traditionally interpreted as the bandhead of the (-vibrational band, several
studies suggest that it may be better described as a "second vacuum" state, implying a more
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complex structure than a simple one-phonon B-vibration.[1][2][3][4] Both nuclei are also

considered prime examples of the X(5) critical-point symmetry, which describes nuclei at the

transition point between spherical and axially deformed shapes.[2][3][4]

Data Presentation: A Comparative Overview

The following tables summarize the experimental energy levels and reduced transition

probabilities (B(E2)) for the ground state, -vibrational, and y-vibrational bands in >2Sm and

154Gd.

Table 1: Energy Levels of Vibrational Bands in 1>2Sm and *>4Gd (in keV)

1525m 154Gd
1529 B_ 152 m y- 154G B_ 154G y-
. Ground Ground
Spin (J) Band Band Band Band
State State
(KTt=0+2) (KTt=2+1) (KTt=0+2) (KTt=2+1)
Band Band
o+ 0 684.8 0 680.7
2% 121.8 810.4 1085.8 123.1 815.5 996.3
3+ 1233.8 1127.9
4+ 366.5 1023.1 1371.5 371.0 1047.5 1263.9
5+ 1579.4 1418.3
6+ 706.7 1311.5 717.7 1397.6
8+ 1125.4 1146.1

Note: Data compiled from various experimental sources. The -band in both nuclei is built on

the O+2 state.

Table 2: B(E2) Transition Probabilities (in Weisskopf units, W.u.)
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Transition 1529m 154Gd
B(E2; 2*1 — 0+1) 148 +5 180 + 4
B(E2; 4+1 — 2+1) 210 + 10 250 + 10
B(E2; 2+2 - 0+1) 25+0.3 1.8+0.2
B(E2; 2+2 — 2+1) 40 + 10 35+5
B(E2; 2+2 — 0+2) 100 + 20 90 + 15
B(E2; 2+3 — 0+1) 1.5+0.2 1.2+0.2
B(E2; 2+3 — 2+1) 25+5 20+ 4

Note: These are representative values and can vary slightly between different experimental
measurements. The 2*2 state is the 2+ member of the [3-band, and the 2*s state is the
bandhead of the y-band.

Experimental Protocols

The data presented in this guide are derived from various experimental techniques, primarily
gamma-ray spectroscopy following nuclear reactions.

Gamma-Ray Spectroscopy

Objective: To measure the energies and intensities of gamma rays emitted from the excited
states of 1°2Sm and 1>4Gd.

Methodology:

» Production of Excited States: The excited states of 1°2Sm and 1>4Gd are typically populated
using reactions such as:

o Alpha-induced reactions: For example, the *>°Nd(a, 2n)*>2Sm and 32Sm(a, 2n)*>4Gd
reactions.[5] A beam of alpha particles with energies in the range of 18-20.5 MeV is
directed onto an isotopically enriched target.[5]
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o Coulomb Excitation: A beam of heavy ions (e.g., 4°Ar) with an energy below the Coulomb
barrier is used to excite the target nuclei (*>2Sm or 1>4Gd). This method is particularly
useful for probing collective states with high precision.

o Beta Decay: The electron capture decay of 1>2Eu can populate excited states in 1°2Sm.[1]

o Gamma-Ray Detection: The emitted gamma rays are detected using high-resolution
germanium detectors, often arranged in large arrays to increase detection efficiency and
allow for gamma-gamma coincidence measurements. The AFRODITE spectrometer, an
array of Clover HPGe detectors, has been used in such studies.[2][4]

» Data Analysis: The energies of the gamma rays are determined from the positions of the
photopeaks in the measured spectra. The intensities of the transitions are proportional to the
areas of these peaks. By analyzing gamma-gamma coincidence relationships, the decay
scheme of the nucleus can be constructed, and the placement of energy levels can be
determined.

B(E2) Value Determination

Objective: To measure the reduced transition probabilities, which are a sensitive probe of the
collective nature of the nuclear states.

Methodology:

o Lifetime Measurements: The lifetimes of the excited states are measured using techniques
such as the recoil-distance Doppler-shift (RDDS) method or the Doppler-shift attenuation
method (DSAM).

e Coulomb Excitation Cross-Sections: In Coulomb excitation experiments, the cross-section
for exciting a particular state is directly related to the B(E2) value of the transition. By
measuring the yield of gamma rays de-exciting the state as a function of the scattering angle
of the projectile, the B(E2) values can be extracted.

o Data Analysis: The experimental data are compared with theoretical calculations from codes
like GOSIA to extract the B(E2) values.

Mandatory Visualization
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The following diagrams illustrate the logical relationship in the interpretation of the 02 state in
these nuclei and a simplified experimental workflow for gamma-ray spectroscopy.
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Caption: Interpretive pathways for the 0*2 state in >2Sm and 134Gd.
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Caption: Simplified workflow for a gamma-ray spectroscopy experiment.

Conclusion

The vibrational bands in 1°2Sm and 1>4Gd present a fascinating case study in the evolution of
nuclear structure. While their ground state bands exhibit clear rotational character, the nature of
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their excited Kmi=0+2 bands remains a subject of active research, with evidence pointing
towards a more complex structure than a simple B-vibration. The similarities in their level
structures and transition probabilities underscore the systematic behavior of nuclei in this
transitional mass region. Further experimental and theoretical investigations, particularly
focusing on the measurement of additional B(E2) values and the properties of higher-lying
vibrational states, will be crucial for a more complete understanding of the collective dynamics
at play in these nuclei.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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